2,3-Difluoropentylbenzene

• Molecular Formula: C11H14F2
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 2,3-difluoropentylbenzene
• InChI: InChI=1S/C11H14F2/c1-2-10(12)11(13)8-9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3
• InChI Key: XNLVSTAEFNAWJK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(CC1=CC=CC=C1)F)F

Description

2,3-Difluoropentylbenzene is a useful research compound. Its molecular formula is C11H14F2 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Difluoro-4-pentylbenzoic acid is obtained by reacting o-difluorobenzene with butyllithium in the presence of potassium tertiary-butoxide at -90° to -100° in tetrahydrofuran, alkylating the potassium compound formed using pentyl bromide/1,3-dimethyltetrahydro-2-(1H)-pyrimidinone (DMPU), isolating the 2,3-difluoropentylbenzene, re-metallating by means of butyllithium and subsequently reacting with solid carbon dioxide. Esterification of this acid using trans-4-pentylcyclohexanol gives trans-4-pentylcyclohexyl 2,3-difluoro-4-pentylbenzoate.